2-(1-Ethylpropylamino)-propionitrile

• Molecular Formula: C8H16N2
• Molecular Weight: 140.23 g/mol
• IUPAC Name: 2-(pentan-3-ylamino)propanenitrile
• InChI: InChI=1S/C8H16N2/c1-4-8(5-2)10-7(3)6-9/h7-8,10H,4-5H2,1-3H3
• InChI Key: MJMLMGXQDYDTSQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(CC)NC(C)C#N

Description

2-(1-Ethylpropylamino)-propionitrile is a useful research compound. Its molecular formula is C8H16N2 and its molecular weight is 140.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Part A: A solution of 1-ethylpropylamine (1.97 g, 22.6 mmol) in acetonitrile (50 mL) was treated with K2CO3 (9.3 g, 67.7 mmol) 2-bromopropionitrile (3.0 g, 22.6 mmol) and KI (4.13 g, 24.9 mmol). The mixture was heated at 55° C. for 20 h. The mixture was cooled to room temperature and was filtered through a pad of Celite. The filtrate was concentrated and the residue was purified by column chromatography on silica gel (2% MeOH in CH2Cl2) to afford 2-(1-ethylpropylamino)-propionitrile (1.04 g, 36% yield) as a yellow oil.